Cas no 2094917-36-7 (2-chloro-N-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}pyridine-3-carboxamide)

• Product Name: 2-chloro-N-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}pyridine-3-carboxamide
• CAS No: 2094917-36-7
• MF: C₁₃H₁₄ClN₅O
• MW: 291.736160755157
• CID: 6169925
• PubChem ID: 126835800
• Update Time: 2025-06-20

2-chloro-N-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}pyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-chloro-N-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}pyridine-3-carboxamide
• 2-chloro-N-{[1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-yl]methyl}pyridine-3-carboxamide
• Z2527365849
• EN300-26598466
• AKOS033937569
• 2094917-36-7

• Inchi： 1S/C13H14ClN5O/c14-12-11(2-1-5-15-12)13(20)16-6-10-8-19(18-17-10)7-9-3-4-9/h1-2,5,8-9H,3-4,6-7H2,(H,16,20)
• InChI Key： FVGIBGUYADIJOH-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CN=1)C(NCC1=CN(CC2CC2)N=N1)=O

Computed Properties

• Exact Mass: 291.0886878g/mol
• Monoisotopic Mass: 291.0886878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 352
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 72.7Ų

Additional information on 2-chloro-N-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}pyridine-3-carboxamide

Professional Introduction to Compound with CAS No. 2094917-36-7 and Product Name: 2-chloro-N-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}pyridine-3-carboxamide

The compound with the CAS number 2094917-36-7 and the product name 2-chloro-N-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}pyridine-3-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural framework of this molecule incorporates several key functional groups, including a chloro substituent, a pyridine core, and a triazolylmethyl side chain, which collectively contribute to its unique chemical properties and biological interactions.

In recent years, there has been a growing interest in the development of novel small-molecule inhibitors targeting various disease pathways. The 2-chloro-N-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}pyridine-3-carboxamide has been extensively studied for its potential role in modulating enzymes and receptors involved in inflammation, cancer, and neurodegenerative disorders. The presence of the chloro group on the pyridine ring enhances its electrophilicity, making it a suitable candidate for further derivatization and optimization. Additionally, the triazolylmethyl moiety introduces a rigid structure that can improve binding affinity to biological targets.

One of the most compelling aspects of this compound is its ability to interact with specific protein targets through multiple binding sites. The pyridine core is known to be a privileged scaffold in drug discovery due to its favorable interactions with hydrogen bond donors and acceptors. The cyclopropylmethyl group further enhances the compound's lipophilicity, which is crucial for membrane permeability and cellular uptake. These structural features make it an attractive candidate for further exploration in medicinal chemistry.

Recent studies have demonstrated the potential of this compound as an inhibitor of kinases and other enzymes involved in signal transduction pathways. For instance, preliminary in vitro assays have shown that derivatives of 2-chloro-N-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}pyridine-3-carboxamide exhibit inhibitory activity against several kinases associated with cancer cell proliferation. The chloro substituent plays a critical role in modulating the enzyme's active site, thereby reducing its catalytic activity. Moreover, the triazolylmethyl group provides additional interactions that stabilize the enzyme-inhibitor complex.

The synthesis of this compound involves a multi-step process that requires careful optimization to ensure high yield and purity. Key steps include the formation of the triazole ring via cycloaddition reactions and subsequent functionalization of the pyridine core with the appropriate substituents. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance reaction efficiency and selectivity. The final product is characterized using spectroscopic methods (NMR, IR) and mass spectrometry to confirm its structural integrity.

In addition to its potential as an enzyme inhibitor, this compound has also shown promise as a scaffold for developing novel antimicrobial agents. The combination of the chloro, pyridine, and triazolylmethyl groups creates a molecular structure that can disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary microbial assays have indicated that certain derivatives exhibit significant antibacterial activity against Gram-positive and Gram-negative strains. This finding underscores the versatility of this compound as a lead molecule for therapeutic intervention.

The pharmacokinetic properties of 2-chloro-N-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}pyridine-3-carboxamide are also of great interest. Studies have shown that this compound exhibits moderate solubility in both aqueous and organic solvents, which is advantageous for formulation development. Furthermore, its bioavailability appears to be enhanced when administered orally due to its favorable pharmacokinetic profile. These attributes make it a promising candidate for further clinical investigation.

Future research directions include exploring structure-activity relationships (SAR) to optimize the potency and selectivity of this compound. By systematically modifying various functional groups, researchers aim to identify derivatives with improved pharmacological profiles. Additionally, computational modeling techniques such as molecular docking can be employed to predict binding interactions with target proteins at an atomic level. These approaches will facilitate the design of more effective inhibitors based on the 2-chloro-N-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}pyridine-3-carboxamide scaffold.

The development of novel therapeutics often involves interdisciplinary collaboration between chemists, biologists, and clinicians. The study of compounds like 2-chloro-N-{1-(cyclopropylmethyl)-1H-1,2,3-triazol-4-ylmethyl}pyridine-3-carboxamide exemplifies how advances in synthetic chemistry can lead to innovative drug candidates with significant therapeutic potential. As research continues to uncover new biological targets and mechanisms underlying disease pathogenesis, compounds such as this one will play an increasingly important role in addressing unmet medical needs.